molecular formula C7H10N2O B8756191 N-(1-Methyl-1H-pyrrol-2-yl)acetamide CAS No. 62187-80-8

N-(1-Methyl-1H-pyrrol-2-yl)acetamide

Cat. No.: B8756191
CAS No.: 62187-80-8
M. Wt: 138.17 g/mol
InChI Key: OEGTUIAPKPUIOI-UHFFFAOYSA-N
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Description

N-(1-Methyl-1H-pyrrol-2-yl)acetamide is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

62187-80-8

Molecular Formula

C7H10N2O

Molecular Weight

138.17 g/mol

IUPAC Name

N-(1-methylpyrrol-2-yl)acetamide

InChI

InChI=1S/C7H10N2O/c1-6(10)8-7-4-3-5-9(7)2/h3-5H,1-2H3,(H,8,10)

InChI Key

OEGTUIAPKPUIOI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=CN1C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Methyl-2-nitropyrrole (15.0 g, 0.1189 mol) in acetic anhydride (60 ml) and triethylamine (150 ml) was hydrogenated over platinum oxide (1.50 g) at room temperature and pressure. The reaction was halted when 3.3 equivalents of hydrogen had been taken up. The catalyst was filtered off and the filtrate evaporated in vacuo to leave a dark oil (18.1 g). This was chromatographed on a silica column using 10% ethyl acetate/ether as solvent to give a clear oil (8.7 g) which discoloured rapidly on exposure to light and/or air. This was then distilled under vacuum to give a colourless oil (7.20 g) (44%). b.p. (airbath) 130° C/0.15 mm. The mass spectrum showed a mass ion at 138 and infra-red and proton magnetic resonance spectra also supported the structure.
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15 g
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60 mL
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150 mL
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1.5 g
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